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Abstract
Nioxime, chemically known as 1,2-cyclohexanedione dioxime, is a vic-dioxime that plays a

crucial role as a chelating agent and analytical reagent. This technical guide provides an in-

depth overview of its physical and chemical properties, detailed experimental protocols for its

synthesis and analytical applications, and a summary of its spectral characteristics. The

information is presented to support its application in research, analytical chemistry, and

materials science.

Chemical and Physical Properties
Nioxime is a white to pale brown crystalline powder.[1] Its fundamental properties are

summarized in the tables below, providing a comprehensive overview for laboratory use and

theoretical modeling.

Table 1: General and Physical Properties of Nioxime
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Property Value Reference

IUPAC Name

(1Z,2E)-N'-

hydroxycyclohexane-1,2-

diimine oxide

[2]

Synonyms
1,2-Cyclohexanedione

dioxime, Nioxime
[2]

CAS Number 492-99-9 [3]

Chemical Formula C₆H₁₀N₂O₂ [4]

Molecular Weight 142.16 g/mol [4]

Appearance

White to beige or brown

crystalline powder or needles.

[1]

Melting Point 188-190 °C (decomposes) [5]

Boiling Point 339.0 ± 25.0 °C at 760 mmHg [6]

Solubility
Soluble in alcohol and water.

[5][6]

Density 1.4 ± 0.1 g/cm³ [6]

Table 2: Spectral Data of Nioxime
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Spectrum Type Key Features Reference

¹H NMR
Data available in spectral

databases.
[2]

¹³C NMR
Data available in spectral

databases.
[2]

Infrared (IR)
Mull and ATR-IR spectra

available.
[2]

UV-Vis

The UV-Vis spectrum of the

Nioxime-Ni²⁺ complex shows a

maximal absorbance peak at

around 560 nm.[7]

Experimental Protocols
Synthesis of Nioxime (1,2-Cyclohexanedione Dioxime)
The synthesis of Nioxime is a two-step process involving the oxidation of cyclohexanone to

1,2-cyclohexanedione, followed by oximation.

Experimental Workflow: Synthesis of Nioxime

Step 1: Oxidation of Cyclohexanone

Step 2: Oximation

Cyclohexanone + Selenium Dioxide Reaction in Dioxane/Water Precipitation of Selenium Filtration Crude 1,2-Cyclohexanedione

Addition of 1,2-CyclohexanedioneHydroxylamine Hydrochloride + KOH Formation of Hydroxylamine Solution Precipitation of Nioxime Filtration and Washing Pure Nioxime

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Nioxime.
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Part A: Preparation of 1,2-Cyclohexanedione[8]

Reaction Setup: In a 3-liter, three-necked, round-bottomed flask equipped with a mechanical

stirrer, a dropping funnel, and a reflux condenser, place 1708 g (17.4 moles) of

cyclohexanone.

Reagent Preparation: Prepare a solution of 387 g (3 moles) of selenious acid (H₂SeO₃) in

500 mL of 1,4-dioxane and 100 mL of water.

Reaction: While stirring and cooling the flask in a water bath, slowly add the selenious acid

solution to the cyclohexanone over 3-4 hours.

Work-up: After the addition is complete, continue stirring for 5 hours at room temperature,

followed by another 6 hours without stirring. Filter the precipitated red amorphous selenium

through a Büchner funnel.

Extraction: Wash the selenium with 95% ethanol to recover any adsorbed product. Combine

the filtrate and the ethanol washings.

Distillation: Remove the solvents and excess cyclohexanone by distillation under reduced

pressure. Collect the fraction boiling between 60–90°C at 16 mm Hg, which contains the

crude 1,2-cyclohexanedione.

Part B: Preparation of 1,2-Cyclohexanedione Dioxime (Nioxime)[1][8]

Hydroxylamine Solution Preparation: In a 1-liter Erlenmeyer flask, dissolve 86.9 g (1.25

moles) of hydroxylammonium chloride in 200 mL of water and 100 g of cracked ice.

Base Solution Preparation: Separately, dissolve 82.4 g (1.25 moles) of 85% potassium

hydroxide in 50 mL of water and add 150 g of cracked ice to create an ice-cold solution.

Oximation: Add the cold potassium hydroxide solution to the hydroxylammonium chloride

solution and shake well. To this mixture, slowly add 56 g (0.5 mole) of the melted crude 1,2-

cyclohexanedione from Part A with stirring.

Isolation and Purification: Stir the mixture for 30 minutes. The Nioxime will precipitate.

Collect the precipitate by filtration on a Büchner funnel and wash thoroughly with cold water.
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The crude Nioxime can be recrystallized from water to yield pure, snow-white crystals.

Analytical Application: Gravimetric and
Spectrophotometric Determination of Nickel
Nioxime is an excellent reagent for the quantitative analysis of nickel.

Experimental Workflow: Nickel Determination using Nioxime

Sample Preparation

Gravimetric Analysis Spectrophotometric Analysis

Dissolve Nickel-containing sample in acid

Add Nioxime solution Add Nioxime solution in the presence of an oxidizing agent

Precipitate Nickel-Nioxime complex

Filter, dry, and weigh precipitate

Develop colored Nickel-Nioxime complex

Measure absorbance at ~550 nm

Click to download full resolution via product page

Caption: General workflows for gravimetric and spectrophotometric analysis of nickel using

Nioxime.

Gravimetric Determination of Nickel[9]

Sample Preparation: Accurately weigh a sample containing nickel and dissolve it in a

suitable acid (e.g., HCl). Dilute the solution to approximately 100-150 mL with distilled water.
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Precipitation: Heat the solution to 60-80°C and add a slight excess of a 0.8% aqueous

solution of Nioxime. A red precipitate of nickel nioximate will form.

Digestion: Digest the precipitate at 60-80°C for 30-60 minutes to ensure complete

precipitation and to obtain a more easily filterable solid.

Filtration and Washing: Filter the hot solution through a pre-weighed sintered glass crucible.

Wash the precipitate with hot water until it is free of chloride ions.

Drying and Weighing: Dry the crucible and precipitate at 110-120°C to a constant weight.

The weight of the nickel nioximate can then be used to calculate the percentage of nickel in

the original sample.

Spectrophotometric Determination of Nickel[10]

Sample Preparation: Prepare a standard solution of nickel and a series of calibration

standards.

Color Development: To an aliquot of the sample or standard solution in a volumetric flask,

add an oxidizing agent (e.g., bromine water or potassium persulfate), followed by an

ammonium hydroxide solution to make the solution alkaline. Then, add an aqueous solution

of Nioxime. A colored complex will form.

Measurement: Dilute the solution to the mark with distilled water and measure the

absorbance at approximately 550 nm using a spectrophotometer. The concentration of nickel

in the sample can be determined by comparing its absorbance to the calibration curve.

Signaling Pathways and Biological Activity
Nioxime is primarily utilized as a chemical reagent for analytical and synthetic purposes.[11] Its

biological activity is not its main area of application. While some studies have explored the

biological effects of related oxime compounds and metal chelators, there is no established

signaling pathway directly associated with Nioxime in the context of drug development.[12] Its

role in biological systems is largely confined to its ability to chelate metal ions, which can have

an indirect biological impact.

Conclusion
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Nioxime is a versatile and valuable compound for chemical analysis and synthesis. Its well-

defined physical and chemical properties, coupled with straightforward synthetic and analytical

protocols, make it a reliable tool for researchers and scientists. While its direct biological

applications are limited, its strong chelating properties continue to be of interest in various

scientific disciplines. This guide provides the foundational technical information required for the

effective use of Nioxime in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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